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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone

Cat. No.: B143228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-butanone dinitrophenylhydrazone

(MEK-DNPH), a significant derivative used in analytical chemistry. This document covers its

nomenclature, physicochemical properties, and detailed experimental protocols for its

application in the detection and quantification of carbonyl compounds.

Nomenclature and Synonyms
2-Butanone dinitrophenylhydrazone is known by a variety of names in chemical literature and

commercial catalogues. A comprehensive list of its synonyms is provided below to aid in the

unambiguous identification of this compound.
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Type Name/Identifier Reference

Common Name
2-Butanone

dinitrophenylhydrazone
[1][2][3][4][5]

MEK-DNPH [6][7][8][9]

Methyl Ethyl Ketone 2,4-

Dinitrophenylhydrazone
[2][3][7][8][9][10][11]

Ethyl Methyl Ketone 2,4-

Dinitrophenylhydrazone
[6][7][8][9][10][11]

Butanone-DNPH [6][7][9]

IUPAC Name

N-[(Z)-butan-2-

ylideneamino]-2,4-

dinitroaniline

[1][5]

N-[(E)-butan-2-

ylideneamino]-2,4-

dinitroaniline

[2][12]

Systematic Name
1-(butan-2-ylidene)-2-(2,4-

dinitrophenyl)hydrazine
[1][2][9]

CAS Registry Number 958-60-1 [1][2][5][7]

Other Identifiers NSC 109807 [2][3][8]

NSC 404126 [2][3][8]

BRN 0754167 [2][8]

AI3-16297 [2][8]

Physicochemical Properties
The following table summarizes key quantitative data for 2-butanone dinitrophenylhydrazone,

providing a snapshot of its physical and chemical characteristics.
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Property Value Reference

Molecular Formula C₁₀H₁₂N₄O₄ [1][3][5]

Molecular Weight 252.23 g/mol [1][3][4][5]

Melting Point 115-115.5 °C [7]

116 °C [11]

117 °C [13]

125 °C [6]

Boiling Point (Predicted) 381.9 ± 52.0 °C [7]

Density (Predicted) 1.37 ± 0.1 g/cm³ [7]

Flash Point 116 °C [4]

Appearance
Light yellow to brown

powder/crystal
[10][11]

Experimental Protocols
The primary application of 2-butanone dinitrophenylhydrazone is in the derivatization of

carbonyl compounds for their detection and quantification, most commonly by High-

Performance Liquid Chromatography (HPLC). The following sections detail the typical

experimental procedures.

Synthesis of 2-Butanone Dinitrophenylhydrazone
(Brady's Test)
This protocol describes the classical synthesis of MEK-DNPH, often used as a qualitative test

for ketones and aldehydes.[14]

Materials:

2,4-Dinitrophenylhydrazine (DNPH)

2-Butanone (Methyl Ethyl Ketone)
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Methanol

Concentrated Sulfuric Acid

Procedure:

Preparation of Brady's Reagent: Dissolve 1 g of DNPH in 25 mL of methanol in a beaker.

Cautiously add 1.5 mL of concentrated sulfuric acid to the solution and stir to dissolve the

DNPH completely.[14]

Preparation of Ketone Solution: In a separate beaker, dissolve 0.4 g of 2-butanone in a

minimal volume of methanol.[14]

Reaction: Add the Brady's reagent to the 2-butanone solution with stirring.[14]

Crystallization: If a precipitate does not form within 10 minutes, a few more drops of

concentrated sulfuric acid can be added.[14]

Isolation and Purification: Collect the resulting crystalline precipitate by vacuum filtration.

Wash the crystals with a small amount of cold methanol to remove any unreacted starting

materials. The product can be further purified by recrystallization from a suitable solvent like

ethanol.[10]

Analysis of Carbonyl Compounds by DNPH
Derivatization and HPLC
This protocol outlines the standardized method for quantifying carbonyl compounds in various

samples (e.g., air, water) after derivatization with DNPH.[1][9][15]

Materials:

Sample containing carbonyl compounds

DNPH reagent solution (typically in acetonitrile)

Acid catalyst (e.g., hydrochloric acid, phosphoric acid)

Acetonitrile (HPLC grade)
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Water (HPLC grade)

HPLC system with a UV detector

C18 HPLC column

Procedure:

Sample Collection and Preparation:

For air samples, draw a known volume of air through a cartridge coated with acidified

DNPH.[9]

For liquid samples, add a known volume of the sample to the DNPH reagent solution.[15]

Derivatization:

Allow the sample to react with the DNPH reagent. The reaction is typically facilitated by

the presence of an acid catalyst and may be heated to ensure complete derivatization.[1]

[15] The reaction involves the nucleophilic addition of DNPH to the carbonyl group,

followed by the elimination of a water molecule to form the stable hydrazone.[10]

Extraction (for cartridge-based sampling):

Elute the DNPH derivatives from the sampling cartridge using a suitable solvent, typically

acetonitrile.[9]

HPLC Analysis:

Inject a known volume of the derivatized sample extract into the HPLC system.

Separate the DNPH derivatives on a C18 reversed-phase column using a mobile phase

gradient, commonly a mixture of acetonitrile and water.[1][15]

Detect the derivatives using a UV detector set to a wavelength of approximately 360 nm.

[1][9][15]

Quantification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://ww2.arb.ca.gov/sites/default/files/2020-01/mld022.pdf
https://www.unitedchem.com/wp-content/uploads/2013/10/Carbonyl_Compounds_In_Water_Application_Note_2023-1.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8315a.pdf
https://www.unitedchem.com/wp-content/uploads/2013/10/Carbonyl_Compounds_In_Water_Application_Note_2023-1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_2_4_Dinitrophenylhydrazone_Derivatives_of_Ketones.pdf
https://ww2.arb.ca.gov/sites/default/files/2020-01/mld022.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8315a.pdf
https://www.unitedchem.com/wp-content/uploads/2013/10/Carbonyl_Compounds_In_Water_Application_Note_2023-1.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8315a.pdf
https://ww2.arb.ca.gov/sites/default/files/2020-01/mld022.pdf
https://www.unitedchem.com/wp-content/uploads/2013/10/Carbonyl_Compounds_In_Water_Application_Note_2023-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify and quantify the individual carbonyl-DNPH derivatives by comparing their retention

times and peak areas to those of known standards.[9]

Visualizations
Chemical Reaction of 2-Butanone with DNPH
The following diagram illustrates the chemical reaction between 2-butanone and 2,4-

dinitrophenylhydrazine to form 2-butanone-2,4-dinitrophenylhydrazone.

Reaction of 2-Butanone with 2,4-Dinitrophenylhydrazine

Reactants

Products
2-Butanone (MEK)

2-Butanone-2,4-dinitrophenylhydrazone (MEK-DNPH)

+

2,4-Dinitrophenylhydrazine (DNPH)

Water
+

Click to download full resolution via product page

Caption: Formation of 2-butanone dinitrophenylhydrazone from its reactants.

Experimental Workflow for Carbonyl Analysis
This diagram outlines the general workflow for the analysis of carbonyl compounds using

DNPH derivatization followed by HPLC.
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Workflow for Carbonyl Analysis using DNPH Derivatization

1. Sample Collection

2. Derivatization

3. Sample Preparation

4. Analysis

5. Quantification

Air Sampling through DNPH Cartridge

Reaction with DNPH Reagent

Liquid Sample

Elution with Acetonitrile

HPLC Separation (C18 Column)

UV Detection (~360 nm)

Comparison with Standards

Click to download full resolution via product page

Caption: Experimental workflow for carbonyl compound analysis via DNPH derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. chromatographyonline.com [chromatographyonline.com]

3. youngin.com [youngin.com]

4. 2-Butanone-2,4-dinitrophenylhydrazone | 958-60-1 | AAA95860 [biosynth.com]

5. 2-Butanone-2,4-dinitrophenylhydrazone | C10H12N4O4 | CID 5359531 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. 2-Butanone 2,4-Dinitrophenylhydrazone-d3 [lgcstandards.com]

8. agilent.com [agilent.com]

9. ww2.arb.ca.gov [ww2.arb.ca.gov]

10. benchchem.com [benchchem.com]

11. scribd.com [scribd.com]

12. csus.edu [csus.edu]

13. 2-Butanone, (2,4-dinitrophenyl)hydrazone | C10H12N4O4 | CID 9562263 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. haflonggovtcollege.ac.in [haflonggovtcollege.ac.in]

15. unitedchem.com [unitedchem.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Butanone
Dinitrophenylhydrazone (MEK-DNPH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143228#synonyms-for-2-butanone-
dinitrophenylhydrazone-mek-dnph]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b143228?utm_src=pdf-custom-synthesis
https://www.epa.gov/sites/default/files/2015-12/documents/8315a.pdf
https://www.chromatographyonline.com/view/rapid-determination-dnph-derivatized-carbonyl-compounds-uhplc-0
http://youngin.com/application/AN-0910-0130EN.pdf
https://www.biosynth.com/p/AAA95860/958-60-1-2-butanone-24-dinitrophenylhydrazone
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://www.echemi.com/sds/ethylmethylketone24-dinitrophenylhydrazone-pid_Rock36289.html
https://www.lgcstandards.com/US/en/2-Butanone-2-4-Dinitrophenylhydrazone-d3/p/TRC-B690042?queryID=3481ac73fe05e674fd210037eee7e239
https://www.agilent.com/cs/library/applications/5991-6433EN.pdf
https://ww2.arb.ca.gov/sites/default/files/2020-01/mld022.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_2_4_Dinitrophenylhydrazone_Derivatives_of_Ketones.pdf
https://www.scribd.com/document/211987882/24dnp
https://www.csus.edu/indiv/d/dixonr/c231/set3lab.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_E_-butan-2-ylideneamino_-2_4-dinitroaniline
https://www.haflonggovtcollege.ac.in/online_portal/attendence/classnotes/files/1738512692.pdf
https://www.unitedchem.com/wp-content/uploads/2013/10/Carbonyl_Compounds_In_Water_Application_Note_2023-1.pdf
https://www.benchchem.com/product/b143228#synonyms-for-2-butanone-dinitrophenylhydrazone-mek-dnph
https://www.benchchem.com/product/b143228#synonyms-for-2-butanone-dinitrophenylhydrazone-mek-dnph
https://www.benchchem.com/product/b143228#synonyms-for-2-butanone-dinitrophenylhydrazone-mek-dnph
https://www.benchchem.com/product/b143228#synonyms-for-2-butanone-dinitrophenylhydrazone-mek-dnph
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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